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Compound of Interest

Compound Name: 3-Methyl-4-nitropyridine N-oxide

Cat. No.: B092384

An In-depth Technical Guide to 3-Methyl-4-nitropyridine N-oxide: Synthesis, Reactivity, and
Core Applications

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 3-Methyl-4-nitropyridine N-oxide
(CAS No. 1074-98-2), a versatile heterocyclic compound. Designed for researchers, medicinal
chemists, and professionals in drug development and materials science, this document delves
into the compound's fundamental chemical properties, its pivotal role as a synthetic
intermediate, and its applications in burgeoning scientific fields. We will explore the causality
behind its reactivity, detail validated synthesis protocols, and highlight its utility from
pharmaceutical development to advanced optical materials.

Introduction: The Strategic Importance of a
Functionalized Pyridine N-oxide

Pyridine N-oxides are a class of heterocyclic compounds that have garnered significant
attention in organic synthesis and biomedical research.[1] The N-oxide functionality not only
alters the electronic properties of the pyridine ring but also serves as a valuable synthetic
handle, enabling a wide array of chemical transformations.[1][2][3][4]

3-Methyl-4-nitropyridine N-oxide, also known as 4-Nitro-3-picoline N-Oxide, emerges as a
particularly strategic molecule within this class.[5] Its structure is distinguished by three key
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functional groups appended to the pyridine N-oxide core:

e An N-oxide group, which enhances the reactivity of the pyridine ring and can influence
biological interactions.[6][7]

e Anitro group (NO2) at the 4-position, a powerful electron-withdrawing group that acts as an
excellent leaving group in nucleophilic substitution reactions.[8]

o A methyl group (CHs) at the 3-position, which subtly modulates the electronic and steric
properties of the molecule.[8]

This unique combination of functionalities makes 3-Methyl-4-nitropyridine N-oxide a highly
valuable intermediate for constructing complex organic molecules, particularly in the
pharmaceutical and agrochemical industries.[6][9]

Key Compound Data

Property Value References

CAS Number 1074-98-2 [10][11]

Molecular Formula CeHeN20s3 [O1[12]

Molecular Weight 154.12 g/mol [11][12]
Yellow crystalline needles or

Appearance [13][14]
powder

Melting Point 136-138 °C [13]

3-methyl-4-nitro-1-
IUPAC Name _ o [12]
oxidopyridin-1-ium

Synthesis and Mechanistic Insight

The preparation of 3-Methyl-4-nitropyridine N-oxide is a well-established process rooted in
the fundamental chemistry of aromatic heterocycles. The most common and reliable route
involves the nitration of 3-methylpyridine-1-oxide (3-picoline-1-oxide).[13][15] Understanding
this synthesis is crucial for ensuring high purity and yield for subsequent applications.
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Synthesis Workflow Diagram

Step 1: Oxidation

3-Methylpyridine
(3-Picoline)

H202 / CHsCOOH

3-Methylpyridine-1-oxide

HNO3 / H2SOa

Step 2: INitration

3-Methyl-4-nitropyridine
N-oxide

Click to download full resolution via product page
Caption: Generalized workflow for the key SNAr reaction of the title compound.

Note: The DOT script above is a template. Actual chemical structure images would need to be
generated and linked for a visual representation.

The steric and electronic effects of the 3-methyl group are noteworthy. Compared to a larger
alkyl group like ethyl, the methyl group presents less steric hindrance to the approaching
nucleophile. [8]Furthermore, its weaker inductive electron-donating effect maintains a higher
degree of electrophilicity at the C4 carbon, making 3-methyl-4-nitropyridine 1-oxide theoretically
more reactive in SNAr reactions than its 3-ethyl counterpart. [8]

Key Application Areas

The versatile reactivity profile of 3-Methyl-4-nitropyridine N-oxide has established its use in
several high-value scientific and industrial sectors.
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A. Pharmaceutical and Medicinal Chemistry

The compound is a cornerstone intermediate in the synthesis of active pharmaceutical
ingredients (APIs). [6][9]lts ability to introduce diverse functionalities onto a heterocyclic
scaffold is a key asset in drug discovery.

o API Synthesis: It is explicitly cited as a key intermediate in the synthesis of Lansoprazole, a
proton-pump inhibitor used to treat stomach acid-related conditions. [10]The core structure is
also relevant to the synthesis of other "prazole" drugs like omeprazole and esomeprazole.
[16]* Scaffold for Drug Discovery: The pyridine N-oxide moiety itself is of great interest in
medicinal chemistry. [2][3]It can increase solubility, modulate membrane permeability, and
participate in critical biological interactions. [2]3-Methyl-4-nitropyridine N-oxide provides a
reliable starting point for building libraries of novel compounds for screening.

 Inherent Biological Activity: Beyond its role as an intermediate, the compound itself is being
investigated for potential antibacterial and antifungal properties. [6][9]Furthermore, the
related compound 4-nitropyridine N-oxide is a known quorum sensing inhibitor in bacteria
like Pseudomonas aeruginosa, a mechanism that is critical for pathogenicity and biofilm
formation. [2][3][17]This suggests that derivatives of 3-Methyl-4-nitropyridine N-oxide
could be explored as novel anti-infective agents that disrupt bacterial communication rather
than killing the cells directly, a strategy that may reduce the pressure for antibiotic resistance.

B. Agrochemical Synthesis

In the agrochemical sector, the compound serves as a valuable building block for creating new
crop protection agents. [6][9]The pyridine scaffold is present in many successful pesticides and
herbicides. By using 3-Methyl-4-nitropyridine N-oxide, chemists can efficiently synthesize
novel molecules with tailored properties, aiming for greater efficacy and more targeted action
against specific pests or weeds while minimizing environmental impact. [6]

C. Materials Science: Nonlinear Optics

A distinct and highly specialized application is in the field of nonlinear optics (NLO). 3-Methyl-4-
nitropyridine N-oxide (often abbreviated as POM in this context) is an efficient organic NLO
material. [13]
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» High Nonlinear Coefficient: It possesses a high nonlinear coefficient (deff=10 pm/V), making
it suitable for applications that involve changing the frequency of laser light. [13]*
Applications in Optics: It is a commercial NLO material used for pico- and femtosecond
optics, particularly in the near-infrared (IR) spectral range of 1-2 ym. [13]* Unique Physical
Properties: POM crystallizes in the orthorhombic P212121 space group and exhibits unusual
material properties, including a negative-linear-compressibility (NLC) region and
exceptionally large positive thermal expansion. [13]These characteristics are of significant
interest to materials scientists studying the relationship between molecular structure and bulk
material properties.

D. Diagnostic and Laboratory Applications

The compound is also used in the manufacturing of diagnostic assays and in hematology and
histology applications, though specific details on these roles are less documented in public
literature. [13]It likely serves as a reagent or intermediate in the synthesis of specific dyes,
stains, or probes used in these fields.

Safety and Handling

As with any laboratory chemical, proper handling of 3-Methyl-4-nitropyridine N-oxide is
essential. It is considered hazardous and users should consult the Safety Data Sheet (SDS)
before use. [5][18]

e Hazards: It is harmful if swallowed, in contact with skin, or if inhaled. It can cause skin and
eye irritation and may cause respiratory irritation. [5]* Personal Protective Equipment (PPE):
Appropriate PPE, including gloves, eye protection (eyeshields), and a dust mask (type N95
or equivalent), should be worn at all times. * Storage: Store at room temperature in a dry,
well-ventilated area.

Conclusion

3-Methyl-4-nitropyridine N-oxide is far more than a simple chemical intermediate. Its
strategic design, featuring a reactive N-oxide, an activating nitro group, and a modulating
methyl substituent, makes it a powerful tool for chemical innovation. Its central role in
nucleophilic aromatic substitution reactions provides a reliable and versatile pathway for the
synthesis of complex molecules, with proven applications in the production of pharmaceuticals
like Lansoprazole. Moreover, its inherent biological activities and unique physical properties
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have opened doors to its use in cutting-edge fields such as anti-infective research and
nonlinear optics. For the research scientist and drug development professional, a thorough
understanding of the synthesis, reactivity, and application portfolio of this compound is
essential for leveraging its full potential in creating the next generation of medicines, materials,
and agricultural solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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